2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H19NO3/c1-12-8-13(2)19-14(11-23-17(19)9-12)10-18(21)20-15-4-6-16(22-3)7-5-15/h4-9,11H,10H2,1-3H3,(H,20,21)
• InChI Key: VBVKOMNVOZLDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C2CC(=O)NC3=CC=C(C=C3)OC)C

Description

2-(4,6-dimethyl-1-benzofuran-3-yl)-N-(4-methoxyphenyl)acetamide: , is a synthetic organic compound.

• Its chemical structure consists of a benzofuran ring with two methyl groups (at positions 4 and 6), an acetamide group, and a methoxyphenyl substituent.
• DMBFA exhibits interesting pharmacological properties, making it a subject of scientific research.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: DMBFA serves as a versatile building block for designing new compounds due to its unique structure.

Biology and Medicine:

Mechanism of Action

• The exact mechanism of DMBFA’s effects remains an active area of research.
• Potential molecular targets include enzymes, receptors, or cellular pathways.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• DMBFA’s uniqueness lies in its benzofuran core, which is less common in medicinal chemistry.
• Similar compounds include other acetamides, benzofuran derivatives, and amide-containing molecules.

Remember that DMBFA’s potential applications and mechanisms are still being explored, and ongoing research may reveal additional insights

: Example reference. : Another reference. : Yet another reference. : And one more. : Final reference.